Cas no 1897379-34-8 (SLM 6031434 Hydrochloride)

• Product Name: SLM 6031434 Hydrochloride
• CAS No: 1897379-34-8
• MF: C₂₂H₃₁ClF₃N₅O₂
• MW: 489.962054491043
• MDL: MFCD31689247
• CID: 4627673
• PubChem ID: 134812833
• Update Time: 2025-07-10

SLM 6031434 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[3-[4-(Octyloxy)-3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-1-pyrrolidinecarboximidamide hydrochloride
• SLM6031434 (hydrochloride)
• SLM6031434 HCl
• SLM6031434 hydrochloride
• SLM 6031434 Hydrochloride
• (2S)-2-[3-[4-(Octyloxy)-3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-1-pyrrolidinecarboximidamidehydrochloride
• BDBM50514480
• starbld0049954
• 1897379-34-8 (HCl)
• AKOS040749524
• (S)-2-(3-(4-(octyloxy)-3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidine-1-carboximidamide hydrochloride
• (2s)-2-[3-[4-(octyloxy)-3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-1-pyrrolidine carboximidamide hydrochloride
• GLXC-10609
• DA-67633
• YIGAQKBPLMSWOD-LMOVPXPDSA-N
• HY-120268A
• CS-0093620
• CHEMBL4466524
• 1897379-34-8
• (2S)-2-[3-[4-octoxy-3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]pyrrolidine-1-carboximidamide;hydrochloride

• MDL： MFCD31689247
• Inchi： 1S/C22H30F3N5O2.ClH/c1-2-3-4-5-6-7-13-31-18-11-10-15(14-16(18)22(23,24)25)19-28-20(32-29-19)17-9-8-12-30(17)21(26)27;/h10-11,14,17H,2-9,12-13H2,1H3,(H3,26,27);1H/t17-;/m0./s1
• InChI Key： YIGAQKBPLMSWOD-LMOVPXPDSA-N
• SMILES： N1(C(N)=N)CCC[C@H]1C1ON=C(C2=CC=C(OCCCCCCCC)C(C(F)(F)F)=C2)N=1.[H]Cl

Computed Properties

• Exact Mass: 489.2118374g/mol
• Monoisotopic Mass: 489.2118374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 594
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on SLM 6031434 Hydrochloride

Introduction to Compound CAS No. 1897379-34-8: SLM 6031434 Hydrochloride

SLM 6031434 Hydrochloride (CAS No. 1897379-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique chemical structure and pharmacological properties, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings related to SLM 6031434 Hydrochloride.

Chemical Structure and Properties

SLM 6031434 Hydrochloride is a synthetic compound with a molecular formula of C₂₂H₂₅N₅O₂·HCl. The molecular weight of this compound is approximately 415.92 g/mol. The structure of SLM 6031434 Hydrochloride features a complex arrangement of aromatic rings, nitrogen-containing functional groups, and a hydroxyl group, which contribute to its unique chemical properties and biological activities.

The solubility of SLM 6031434 Hydrochloride in water is moderate, making it suitable for various experimental conditions. It is also stable under standard laboratory conditions, which facilitates its handling and storage. The compound's stability is further enhanced by its crystalline form, which can be easily purified and characterized using standard analytical techniques such as HPLC and NMR spectroscopy.

Biological Activities and Mechanisms of Action

SLM 6031434 Hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Recent research has highlighted several key biological activities of this compound:

• Neuroprotective Effects: Studies have shown that SLM 6031434 Hydrochloride exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
• Cancer Therapy: In vitro and in vivo studies have demonstrated that SLM 6031434 Hydrochloride possesses potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The compound appears to exert its anti-cancer effects through multiple mechanisms, including induction of apoptosis, inhibition of cell proliferation, and modulation of signaling pathways involved in tumor growth.
• Anti-inflammatory Properties: Research has also revealed that SLM 6031434 Hydrochloride has significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of SLM 6031434 Hydrochloride have led to its advancement into clinical trials. Several phase I and II clinical trials are currently underway to evaluate the safety, tolerability, and efficacy of this compound in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to its therapeutic potential, ongoing research is focused on optimizing the pharmacokinetic properties of SLM 6031434 Hydrochloride. Scientists are exploring various drug delivery systems to enhance the bioavailability and reduce the dosing frequency of this compound. These efforts aim to improve patient compliance and overall treatment outcomes.

Safety Considerations strong> p > < p >While SLM 6031434 Hydrochloride strong >has shown promising therapeutic potential , it is important to note that safety considerations are paramount . Preclinical toxicology studies have indicated that the compound is well - tolerated at therapeutic doses , with no significant toxicity observed . However , as with any new drug candidate , comprehensive safety assessments will continue throughout the clinical development process . p > < p >< strong >Conclusion strong > p > < p >< strong >SLM 6031434 Hydrochloride strong >(CAS No . 1897379 - 37 -8 ) represents a promising new addition to the arsenal of compounds being developed for the treatment of various diseases . Its unique chemical structure , coupled with its diverse biological activities , makes it an exciting area of research in medicinal chemistry . As clinical trials progress , we can look forward to gaining further insights into the therapeutic potential of this compound . p > article > response >